2-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 2-(2-ethoxyethoxy)-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-2-27-15-16-28-20-8-4-3-7-19(20)21(25)23-18-11-9-17(10-12-18)22(26)24-13-5-6-14-24/h3-4,7-12H,2,5-6,13-16H2,1H3,(H,23,25)
• InChI Key: ZSJASYNZNDVJQU-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

2-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide, also known as EPPB, is a chemical compound that has gained attention in scientific research due to its potential applications in cancer treatment and drug discovery. EPPB is a small molecule inhibitor that targets protein-protein interactions, specifically the interaction between the transcription factor STAT3 and its upstream activator, JAK2.

Mechanism of Action

2-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide works by binding to the SH2 domain of STAT3, preventing its interaction with JAK2 and subsequent activation. This inhibition leads to the downregulation of STAT3-dependent genes, resulting in decreased cell proliferation and increased apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have specific effects on cancer cells, including decreased cell viability, increased apoptosis, and decreased migration and invasion. In addition, this compound has been found to have anti-inflammatory effects, as STAT3 is also involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in lab experiments is its specificity for the STAT3-JAK2 interaction, which allows for targeted inhibition of this pathway. However, one limitation is that this compound may have off-target effects on other proteins, which can complicate data interpretation.

Future Directions

1. Investigating the potential use of 2-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in combination with other cancer treatments to enhance efficacy.
2. Developing more potent and selective inhibitors of the STAT3-JAK2 interaction.
3. Exploring the use of this compound in other disease models where STAT3 is involved, such as autoimmune disorders.
4. Investigating the potential use of this compound in drug discovery to screen for compounds that target protein-protein interactions.
In conclusion, this compound is a promising compound for scientific research due to its potential applications in cancer treatment and drug discovery. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed. Further research is needed to fully explore the potential of this compound and develop more potent and selective inhibitors of the STAT3-JAK2 interaction.

Synthesis Methods

2-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide can be synthesized through a multi-step process involving the reaction of 4-nitrophenylacetic acid with ethylene glycol, followed by the reduction of the nitro group to an amine. The resulting amine is then reacted with 4-(1-pyrrolidinylcarbonyl)phenyl isocyanate to yield this compound.

Scientific Research Applications

2-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have potential applications in cancer treatment, as STAT3 is a key player in tumor progression and metastasis. Inhibition of the STAT3-JAK2 interaction has been found to suppress tumor growth and promote apoptosis in cancer cells. This compound has also been investigated for its potential use in drug discovery, as it can be used to screen for compounds that target protein-protein interactions.